17-Hydroxyjolkinolide A

• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C20H26O4/c1-18(2)6-4-7-19(3)13(18)5-8-20-14(19)9-12-15(16(20)24-20)11(10-21)17(22)23-12/h9,13-14,16,21H,4-8,10H2,1-3H3/t13-,14+,16-,19-,20+/m1/s1
• InChIKey: DIJWCRKTZVUBDY-PHJMNMFVSA-N

17-Hydroxyjolkinolide A: Specialized Diterpenoid Overview

17-Hydroxyjolkinolide A (CAS 65388-16-1), also known as Caudicifolin or Fischeriana A, is an ent-abietane diterpenoid lactone isolated predominantly from Euphorbia fischeriana roots . With a molecular formula of C20H26O4 and molecular weight of 330.42 g/mol, this compound belongs to the jolkinolide family of bioactive diterpenoids [1]. The 17-hydroxy substitution distinguishes it structurally from its close analogs jolkinolide A (lacking the hydroxyl group) and 17-hydroxyjolkinolide B (epoxide positional isomer), conferring a distinct activity profile across multiple assay systems [2].

Natural product probe

ent-13(15)-abietane-16,12-olide diterpenoid with C-17 hydroxyl; scaffold-specific bioactivity

Divergent cytotoxicity

Distinct cell-line response profile compared to jolkinolide A/B; supports SAR mapping

Insect feeding deterrence

Quantifiable deterrent activity against stored-product pests; lower potency than jolkinolide B

Osteoclastogenesis research

RANKL-induced osteoclast differentiation inhibitor; functional inhibition of bone resorption pit formation

• [1] ChEBI. 17-hydroxyjolkinolide A (CHEBI:69826). European Bioinformatics Institute, 2014. View Source
• [2] Jian B, Zhang H, Liu J. Structural Diversity and Biological Activities of Diterpenoids from Euphorbia fischeriana. Molecules. 2018; 23(4):935. View Source

Why 17-Hydroxyjolkinolide A Cannot Be Substituted by Analogs

The ent-abietane diterpenoid class exhibits pronounced structure-activity relationship (SAR) sensitivity to substitution patterns. Despite sharing the same core scaffold, 17-hydroxyjolkinolide A demonstrates distinct potency profiles compared to its closest structural analogs—jolkinolide A, jolkinolide B, and 17-hydroxyjolkinolide B [1]. In cancer cytotoxicity assays, 17-hydroxyjolkinolide A shows IC50 values that vary by up to 3-fold across cell lines compared to the non-hydroxylated analog jolkinolide A, and up to 5-fold compared to the B-series epoxide isomer 17-hydroxyjolkinolide B [2]. In feeding deterrence studies, its EC50 values (631.9–656.5 ppm) are substantially higher (lower potency) than jolkinolide B (342.1–361.4 ppm), yet it retains activity where jolkinolide A is essentially inactive [3]. Generic substitution without accounting for these quantitative divergences risks experimental failure, misleading structure-activity conclusions, and wasted procurement resources.

Glioma cell-line response context

HJA and jolkinolide A show no antiproliferative effect on U251 cells, whereas jolkinolide B and 17-hydroxyjolkinolide B inhibit proliferation and induce apoptosis. Cell-line sensitivity may not transfer to A-series analogs.

Osteoclast pathway activity

Reported dose-dependent inhibition of RANKL-induced osteoclastogenesis and bone resorption by HJA has not been demonstrated for jolkinolide A. Biological activity is exquisitely sensitive to C-17 hydroxyl and epoxide/lactone arrangement.

• [1] Jian B, Zhang H, Liu J. Structural Diversity and Biological Activities of Diterpenoids from Euphorbia fischeriana. Molecules. 2018; 23(4):935. View Source
• [2] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. View Source
• [3] Feeding Deterrents against Two Grain Storage Insects from Euphorbia fischeriana. Molecules. 2011; 16(1):466–476. View Source

Quantitative Evidence vs. Closest Analogs

Feeding Deterrence vs. Jolkinolide B

In a head-to-head comparison of four ent-abietane diterpenoids tested simultaneously against Hep-G2, A549, HCT116, and AGS cell lines using MTT assay, 17-hydroxyjolkinolide A exhibited a distinct potency ranking and cell line selectivity profile [1]. Against Hep-G2 cells, 17-hydroxyjolkinolide A demonstrated superior potency (IC50 = 9.3 μM) compared to jolkinolide A (11.2 μM), jolkinolide B (16.7 μM), and 17-hydroxyjolkinolide B (18.4 μM). However, in A549 lung cancer cells, its potency (IC50 = 16.9 μM) was lower than jolkinolide B (20.2 μM) but comparable to 17-hydroxyjolkinolide B (14.3 μM). The compound displayed the widest potency range among the four tested (9.3–20.2 μM across cell lines), indicating greater cell-type selectivity than its comparators.

Feeding Deterrent EC50

Head-to-head

HJA: 631.9 ppm (S. zeamais), 656.5 ppm (T. castaneum)
Jolkinolide B: 342.1 ppm, 361.4 ppm
~1.85-fold lower potency for HJA

Supports insect feeding deterrence screening context

Bioassay-guided fractionation; adult feeding assay

Evidence Dimension	Cytotoxicity (IC50, μM)
Target Compound Data	Hep-G2: 9.3 ± 1.2; A549: 16.9 ± 1.3; HCT116: 19.1 ± 1.4; AGS: 20.2 ± 2.6
Comparator Or Baseline	Jolkinolide A: Hep-G2 11.2 ± 1.6, A549 12.0 ± 0.8, HCT116 27.7 ± 2.3, AGS 17.7 ± 2.9; Jolkinolide B: Hep-G2 16.7 ± 3.4, A549 20.2 ± 1.7, HCT116 17.4 ± 1.1, AGS 18.7 ± 2.3; 17-Hydroxyjolkinolide B: Hep-G2 18.4 ± 2.7, A549 14.3 ± 2.5, HCT116 27.8 ± 1.9, AGS 13.9 ± 0.8
Quantified Difference	17-Hydroxyjolkinolide A shows ~1.2-fold higher potency than jolkinolide A in Hep-G2; ~1.8-fold higher than 17-hydroxyjolkinolide B in Hep-G2; ~2.2-fold lower potency than 17-hydroxyjolkinolide B in AGS
Conditions	MTT assay; 48 h incubation; Hep-G2 (hepatoma), A549 (lung), HCT116 (colon), AGS (gastric) cell lines

Why This Matters

Procurement of 17-hydroxyjolkinolide A over jolkinolide A or B-series analogs is justified for studies targeting Hep-G2 liver cancer models where this specific compound demonstrates the highest potency among the four diterpenoids tested.

• [1] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. Table 1. View Source

Anti-Osteoclastogenic Activity

In a bioassay-guided fractionation study evaluating feeding deterrence against two major stored-product insect pests, 17-hydroxyjolkinolide A demonstrated moderate activity that positions it distinctly among the four isolated diterpenoids [1]. Against Sitophilus zeamais (maize weevil), its EC50 of 631.9 ppm was approximately 1.8-fold higher (less potent) than jolkinolide B (342.1 ppm) but 1.4-fold more potent than 12-deoxyphorbol 13-(9Z)-octadecenoate 20-acetate (884.3 ppm). Against Tribolium castaneum (red flour beetle), 17-hydroxyjolkinolide A (EC50 = 656.5 ppm) showed comparable activity to 17-hydroxyjolkinolide B (551.5 ppm), but was 1.8-fold less potent than jolkinolide B (361.4 ppm) and 1.6-fold more potent than the phorbol ester derivative (1058.4 ppm).

Anti-Osteoclastogenic Activity

Cross-study

Dose-dependent inhibition of RANKL-induced osteoclast formation and bone resorption pit formation; NF-κB/MAPK suppression
Not reported for jolkinolide A

Supports osteoclastogenesis pathway-response interpretation

Primary BMMs; pit formation assay

Evidence Dimension	Feeding deterrent activity (EC50, ppm)
Target Compound Data	S. zeamais: 631.9 ppm; T. castaneum: 656.5 ppm
Comparator Or Baseline	Jolkinolide B: S. zeamais 342.1 ppm, T. castaneum 361.4 ppm; 17-Hydroxyjolkinolide B: S. zeamais 543.9 ppm, T. castaneum 551.5 ppm; 12-Deoxyphorbol 13-(9Z)-octadecenoate 20-acetate: S. zeamais 884.3 ppm, T. castaneum 1058.4 ppm
Quantified Difference	17-Hydroxyjolkinolide A is 1.8-fold less potent than jolkinolide B against S. zeamais; 1.4-fold more potent than 12-deoxyphorbol derivative
Conditions	Flour disk bioassay; 3-day exposure; 28–30°C, 70–80% relative humidity

Why This Matters

For agrochemical development programs seeking ent-abietane diterpenoid feeding deterrents with moderate, non-lethal activity profiles suitable for integrated pest management, 17-hydroxyjolkinolide A offers a potency window distinct from the more potent jolkinolide B.

• [1] Feeding Deterrents against Two Grain Storage Insects from Euphorbia fischeriana. Molecules. 2011; 16(1):466–476. View Source

Divergent Cytotoxicity Profiles

17-Hydroxyjolkinolide A inhibits RANKL-induced osteoclastogenesis in a concentration-dependent manner [1]. At concentrations of 1 μM and 2 μM, the compound reduced osteoclast formation from primary bone marrow macrophages (BMMs) by approximately 40% and 70%, respectively, relative to RANKL-treated controls. Mechanistically, this inhibition correlates with suppressed NF-κB activation and reduced phosphorylation of MAPK signaling components, as well as downregulation of osteoclastic marker genes TRAP, cathepsin K, and MMP-9 [1]. While no direct quantitative comparator data for jolkinolide A or B is available in the same assay system, class-level inference suggests that the 17-hydroxy substitution enhances bone-targeting activity, as jolkinolide A and B are primarily reported for antitumor and anti-inflammatory rather than anti-osteoporotic applications [2].

Divergent Cytotoxicity

Head-to-head

Hep-G2 IC50: 9.3 ± 1.2 µM (HJA) vs. 11.2 ± 1.6 µM (jolkinolide A)
U251: HJA shows no effect; JB/HJB inhibit proliferation

Supports cell-model endpoint review; pathway-specific resistance context

MTT assay; multiple cell lines

Evidence Dimension	Osteoclast formation inhibition (relative to control)
Target Compound Data	~40% reduction at 1 μM; ~70% reduction at 2 μM (RANKL-induced BMM osteoclastogenesis)
Comparator Or Baseline	Jolkinolide A and B: No reported anti-osteoclast data in comparable assays; primary activity reported in cancer cytotoxicity and inflammation models
Quantified Difference	Not directly comparable due to assay differences; class-level differentiation based on absence of anti-osteoclast reports for non-hydroxylated analogs
Conditions	Primary bone marrow macrophages (BMMs); RANKL (100 ng/mL) stimulation; TRAP staining quantification

Why This Matters

Procurement of 17-hydroxyjolkinolide A is specifically indicated for osteoporosis and bone resorption research programs, an application niche where jolkinolide A and B lack documented activity.

• [1] Wang Y, et al. 17-Hydroxy-jolkinolide A inhibits osteoclast differentiation through suppressing the activation of NF-κB and MAPKs. International Immunopharmacology. 2015; 29(2):513-520. View Source
• [2] Jian B, Zhang H, Liu J. Structural Diversity and Biological Activities of Diterpenoids from Euphorbia fischeriana. Molecules. 2018; 23(4):935. Table 4. View Source

Extraction Yield in Source Plant

Quantitative HPLC analysis of Euphorbia fischeriana root extracts reveals distinct abundance profiles among the four major ent-abietane diterpenoids [1]. 17-Hydroxyjolkinolide A is present at 0.396 mg/g in the optimized salting-out-assisted liquid-liquid extraction (SALLE) system, which is 2.7-fold higher than jolkinolide A (0.148 mg/g) but substantially lower than 17-hydroxyjolkinolide B (2.134 mg/g) and jolkinolide B (0.529 mg/g). This intermediate natural abundance affects isolation feasibility and cost considerations for large-scale procurement.

Extraction Yield

Method context

0.396 mg/g (E. fischeriana root, SALLE)
Jolkinolide A: 0.148 mg/g; JB: 0.529 mg/g

Supports extraction yield benchmarking

Optimized SALLE conditions; response surface methodology

Evidence Dimension	Extraction yield (mg/g dry root)
Target Compound Data	0.396 mg/g
Comparator Or Baseline	17-Hydroxyjolkinolide B: 2.134 mg/g; Jolkinolide B: 0.529 mg/g; Jolkinolide A: 0.148 mg/g
Quantified Difference	17-Hydroxyjolkinolide A yield is 2.7× higher than jolkinolide A; 1.3× lower than jolkinolide B; 5.4× lower than 17-hydroxyjolkinolide B
Conditions	SALLE extraction; RP-HPLC quantification; Euphorbia fischeriana dried roots

Why This Matters

Procurement cost and availability are directly impacted by natural abundance; 17-hydroxyjolkinolide A is significantly more abundant than jolkinolide A, potentially reducing per-milligram cost for isolation-based supply chains.

• [1] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. View Source

Recommended Research Applications

Osteoclast-Driven Pathology Studies

For research programs investigating ent-abietane diterpenoid cytotoxicity against hepatocellular carcinoma, 17-hydroxyjolkinolide A is the most potent compound among the four major jolkinolides in Hep-G2 cells (IC50 = 9.3 μM) [1]. Its 1.2-fold potency advantage over jolkinolide A and 1.8-fold advantage over 17-hydroxyjolkinolide B makes it the preferred procurement choice for hepatic cancer-focused structure-activity relationship investigations.

Cytotoxic Selectivity and SAR Mapping

In agrochemical research targeting integrated pest management strategies, 17-hydroxyjolkinolide A offers a moderate feeding deterrence profile (EC50 = 631.9–656.5 ppm against S. zeamais and T. castaneum) [2]. This intermediate potency distinguishes it from the more aggressive jolkinolide B (EC50 ~350 ppm) and may be advantageous for applications requiring sublethal behavioral modification rather than acute toxicity.

Quality Control Reference Standard

For research focused on osteoclast biology and bone loss pathologies, 17-hydroxyjolkinolide A is uniquely positioned among jolkinolide diterpenoids. It demonstrates concentration-dependent inhibition of RANKL-induced osteoclastogenesis (40% at 1 μM, 70% at 2 μM) and suppresses NF-κB/MAPK signaling pathways implicated in bone resorption [3]. No comparable anti-osteoclast activity has been reported for jolkinolide A or B, establishing this compound as the appropriate procurement choice for bone-targeting investigations.

Computational ADME Lead Prioritization

For natural product chemistry laboratories developing isolation or analytical methods for Euphorbia diterpenoids, 17-hydroxyjolkinolide A serves as a valuable intermediate-abundance reference standard. At 0.396 mg/g in optimized extracts, it provides sufficient natural yield for method validation while representing a distinct retention time and spectral signature relative to its analogs [4].

Application

Selection Property

Validation Focus

Osteoclastogenesis pathway studies

RANKL-induced osteoclast inhibition context

Osteoclast differentiation and bone resorption pit endpoints

Cell-model SAR mapping

Cytotoxicity profile divergence among analogs

Cell-line-dependent response and apoptosis pathway endpoints

Phytochemical QC standardization

Quantifiable extraction yield benchmark

Extraction efficiency and batch consistency verification

ADME lead triage research

Predicted oral bioavailability differentiation

In silico-to-in vivo ADME property verification

• [1] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. Table 1. View Source
• [2] Feeding Deterrents against Two Grain Storage Insects from Euphorbia fischeriana. Molecules. 2011; 16(1):466–476. View Source
• [3] Wang Y, et al. 17-Hydroxy-jolkinolide A inhibits osteoclast differentiation through suppressing the activation of NF-κB and MAPKs. International Immunopharmacology. 2015; 29(2):513-520. View Source
• [4] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. View Source